Cas no 2171574-82-4 (3-{3-(dimethylamino)cyclohexylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-{3-(dimethylamino)cyclohexylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171574-82-4
• MF: C₂₇H₃₃N₃O₅
• MW: 479.568027257919
• CID: 5808135
• PubChem ID: 165555891
• Update Time: 2025-10-19

3-{3-(dimethylamino)cyclohexylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{3-(dimethylamino)cyclohexylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• EN300-1549881
• 3-{[3-(dimethylamino)cyclohexyl]carbamoyl}-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• 2171574-82-4

• Inchi： 1S/C27H33N3O5/c1-30(2)18-9-7-8-17(14-18)28-26(33)24(15-25(31)32)29-27(34)35-16-23-21-12-5-3-10-19(21)20-11-4-6-13-22(20)23/h3-6,10-13,17-18,23-24H,7-9,14-16H2,1-2H3,(H,28,33)(H,29,34)(H,31,32)
• InChI Key： BFNJIBGKYWMDJS-UHFFFAOYSA-N
• SMILES： O=C(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1CCCC(C1)N(C)C

Computed Properties

• Exact Mass: 479.24202116g/mol
• Monoisotopic Mass: 479.24202116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 737
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 108Ų

Additional information on 3-{3-(dimethylamino)cyclohexylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

3-{3-(Dimethylamino)cyclohexylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid: A Comprehensive Overview

The compound with CAS No 2171574-82-4, known as 3-{3-(dimethylamino)cyclohexylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid, is a highly specialized organic molecule with significant applications in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced drug delivery systems and bioactive materials.

The molecular structure of this compound is characterized by the presence of a dimethylamino cyclohexyl group, which contributes to its amphiphilic nature, making it suitable for various biological applications. The fluorenylmethoxycarbonyl (Fmoc) group further enhances its functional versatility, enabling it to participate in complex chemical reactions and interactions within biological systems.

Recent studies have highlighted the potential of this compound in the development of bioconjugates and dendrimers. Its ability to form stable complexes with biomolecules such as proteins and nucleic acids has opened new avenues in drug targeting and delivery mechanisms. Researchers have also explored its role in creating stimuli-responsive materials, which can change their properties in response to external conditions like temperature or pH levels.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic substitutions and coupling reactions. The use of protecting groups, such as the Fmoc group, plays a crucial role in ensuring the stability and specificity of intermediate products during the synthesis process.

The compound's physical properties, including its solubility and stability under various conditions, have been extensively studied to optimize its performance in different applications. For instance, its high stability under physiological conditions makes it an ideal candidate for use in biomedical research and therapeutic development.

Looking ahead, the integration of this compound into novel materials and drug delivery systems holds immense promise for advancing medical treatments. Its ability to interact with biological systems at a molecular level positions it as a key player in the development of next-generation therapeutics.